Cas no 922027-11-0 (N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide)
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide
- Acetamide, N-[2-[4,5-dihydro-4-oxo-5-(phenylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-methoxyphenoxy)-
-
- Inchi: 1S/C23H23N5O4/c1-31-18-7-9-19(10-8-18)32-15-21(29)24-11-12-28-22-20(13-26-28)23(30)27(16-25-22)14-17-5-3-2-4-6-17/h2-10,13,16H,11-12,14-15H2,1H3,(H,24,29)
- InChI Key: PPVWNJCLNQCGFB-UHFFFAOYSA-N
- SMILES: C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC=C1)C=N2)(=O)COC1=CC=C(OC)C=C1
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2323-0090-2μmol |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-5μmol |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-10μmol |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-20μmol |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-1mg |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-2mg |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-3mg |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-4mg |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-5mg |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2323-0090-10mg |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide |
922027-11-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide
Research Brief on N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide (CAS: 922027-11-0)
Recent studies on the compound N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide (CAS: 922027-11-0) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[3,4-d]pyrimidine core, has been investigated for its biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.
The synthesis and structural optimization of this compound have been detailed in several recent publications, emphasizing its improved pharmacokinetic properties and selectivity. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity towards key protein targets, such as kinases and phosphodiesterases. These studies suggest that the compound exhibits potent inhibitory effects, making it a candidate for further preclinical development.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with inflammation and proliferation. For instance, one study reported significant reduction in pro-inflammatory cytokine levels in murine models, while another highlighted its anti-proliferative effects in cancer cell lines. These findings underscore the dual therapeutic potential of the compound, though further mechanistic studies are required to fully understand its mode of action.
Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent efforts have focused on derivatization and formulation strategies to enhance its therapeutic index. Collaborative research initiatives are also exploring its potential in combination therapies, particularly in the context of drug-resistant diseases.
In conclusion, N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to translate these findings into clinical applications, addressing unmet medical needs in oncology and immunology. Future studies will likely focus on refining its pharmacological profile and expanding its therapeutic indications.
922027-11-0 (N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)-2-(4-methoxyphenoxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)